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Compound of Interest

(1-Methyl-1H-pyrrol-2-yl)
Compound Name:
(oxo)acetic acid

cat. No.: B1321691

An In-depth Technical Guide on (1-Methyl-1H-pyrrol-
2-yl)(oxo)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the chemical properties
and structure of (1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid. Due to the limited availability of
public data, this document focuses on summarizing the established structural and basic
chemical information. At present, detailed experimental protocols, extensive physicochemical
properties, and in-depth biological activity data are not widely reported in the scientific
literature. This guide serves as a foundational resource, consolidating the known attributes of
the compound and identifying areas where further research is required.

Chemical Structure and Identification

(1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid, a derivative of pyrrole, is characterized by a methyl
group at the first position of the pyrrole ring and an oxoacetic acid substituent at the second
position.

Below is a diagram illustrating the logical relationship of its structural components.
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Caption: Logical structure of (1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid.

The structural details and identifiers of the compound are summarized in the table below.

Identifier Value Source
IUPAC Name gx;;:;/;_j:j;”o'_zyl) [1](2]
CAS Number 21898-43-1 [1][2]
Molecular Formula C7H7NOs3 [1112]
Molecular Weight 153.14 g/mol [3]

Canonical SMILES

CN1C=CC=C1C(=0)C(=0)O

[4]

InChl Key

QFNZDWKDZWPYCB-
UHFFFAOYSA-N

[4]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of (1-Methyl-1H-pyrrol-2-yl)

(oxo)acetic acid are not readily available in the public domain. The table below lists the

available information.
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Property Value Source
Melting Point Not available
Boiling Point Not available
Solubility Not available
pKa Not available

It is important to note that while data for structurally similar compounds, such as (1-Methyl-1H-
pyrrol-2-yl)acetic acid, may be found, these values are not directly applicable to the "oxo"
derivative and should be treated with caution.

Synthesis and Experimental Protocols

A definitive and detailed experimental protocol for the synthesis of (1-Methyl-1H-pyrrol-2-yl)
(oxo)acetic acid is not described in the currently available scientific literature. While general
methods for the acylation of N-methylpyrrole and subsequent oxidation or hydrolysis could
theoretically yield this compound, specific reaction conditions, purification methods, and yields
have not been published.

The diagram below outlines a general, hypothetical workflow for the synthesis of this
compound, based on common organic chemistry principles.
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N-Methylpyrrole a similar acylating agent
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Caption: A hypothetical synthesis workflow for (1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid.

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity of (1-Methyl-1H-pyrrol-
2-yl)(oxo)acetic acid. Consequently, information regarding its mechanism of action, potential
therapeutic applications, or any involvement in cellular signaling pathways is unavailable.

Conclusion and Future Directions

(1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid is a chemical compound for which basic structural
information is available. However, a significant gap exists in the scientific literature concerning
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its physicochemical properties, a validated synthesis protocol, and its biological activity. This
lack of data presents an opportunity for further research to characterize this molecule fully.
Future studies should aim to:

o Develop and publish a reliable and reproducible synthesis method.

o Experimentally determine its key physicochemical properties such as melting point, boiling
point, solubility in various solvents, and its pKa value.

» Conduct in vitro and in vivo studies to investigate its potential biological activities and
toxicological profile.

This foundational work is essential before its potential applications in drug development or
other scientific fields can be explored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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